N-[3-(1H-imidazol-1-yl)propyl]-3-(5-methoxy-4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl)propanamide

Specification

• Molecular Formula: C25H31N3O5
• Molecular Weight: 453.5 g/mol
• IUPAC Name: N-(3-imidazol-1-ylpropyl)-3-(5-methoxy-4,8,8-trimethyl-2-oxo-9,10-dihydropyrano[2,3-h]chromen-3-yl)propanamide
• Standard InChI: InChI=1S/C25H31N3O5/c1-16-17(6-7-21(29)27-10-5-12-28-13-11-26-15-28)24(30)32-23-18-8-9-25(2,3)33-19(18)14-20(31-4)22(16)23/h11,13-15H,5-10,12H2,1-4H3,(H,27,29)
• Standard InChI Key: KPFFWJJBUUDPPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CCC(OC3=CC(=C12)OC)(C)C)CCC(=O)NCCCN4C=CN=C4

Introduction

N-[3-(1H-imidazol-1-yl)propyl]-3-(5-methoxy-4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl)propanamide is a complex organic compound that incorporates both an imidazole ring and a pyranocoumarin structure. This compound has garnered attention for its potential biological activities and applications in medicinal chemistry. The molecular formula of this compound is C₁₈H₃₁N₃O₃, with a molecular weight of approximately 341.46 g/mol.

Synthesis

The synthesis of N-[3-(1H-imidazol-1-yl)propyl]-3-(5-methoxy-4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl)propanamide typically involves multi-step organic reactions. Each step requires careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yield and purity of the final product. Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High Performance Liquid Chromatography (HPLC) are employed to monitor the progress and purity of the reactions.

Potential Applications

Given its complex structure and potential biological activities, N-[3-(1H-imidazol-1-yl)propyl]-3-(5-methoxy-4,8,8-trimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-3-yl)propanamide holds potential in several scientific fields, including pharmacology and medicinal chemistry. Its application could be explored in drug development for various therapeutic areas.